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Abstract
Europine, a pyrrolizidine alkaloid (PA), is a naturally occurring secondary metabolite found in

various plant species, most notably within the Heliotropium genus. This technical guide

provides a comprehensive overview of the discovery, natural distribution, chemical properties,

and biological activities of europine. It is intended for researchers, scientists, and professionals

in drug development, offering detailed experimental protocols, quantitative data, and

visualizations of relevant pathways. The documented hepatotoxicity and genotoxicity of

europine, characteristic of 1,2-unsaturated pyrrolizidine alkaloids, are discussed in the context

of its metabolic activation and interaction with cellular macromolecules.

Introduction
Pyrrolizidine alkaloids (PAs) are a large class of heterocyclic organic compounds produced by

plants as a defense mechanism against herbivores.[1] Europine is a monoester PA of the

heliotridine-type, characterized by a 1,2-unsaturated necine base, a structural feature

associated with significant toxicity.[2][3] The presence of europine and its N-oxide in various

Heliotropium species, which can contaminate food and animal feed, has raised concerns

regarding public health.[4][5] This guide aims to consolidate the current scientific knowledge on

europine, providing a technical resource for its study and evaluation.
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While the precise historical details of the first isolation and characterization of europine are not

extensively documented in readily available literature, its identification is rooted in the broader

investigation of pyrrolizidine alkaloids from Heliotropium species. The comprehensive work on

alkaloids by Manske and others has been foundational in this field.[1][6] Europine has been

identified as a major alkaloid in Heliotropium europaeum and other related species.[3][5]

Chemical Structure and Properties:

Europine is an ester of the necine base heliotridine with europaic acid. Its chemical and

physical properties are summarized in the table below.

Property Value Reference

Chemical Formula C₁₆H₂₇NO₆ [7]

Molecular Weight 329.39 g/mol [7]

IUPAC Name

[(1S,7aR)-7-hydroxy-2,3,5,7a-

tetrahydro-1H-pyrrolizin-1-

yl]methyl (2R)-2,3-dihydroxy-2-

((S)-1-methoxyethyl)-3-

methylbutanoate

[7]

CAS Number 570-19-4 [7]

Appearance Crystalline solid

Solubility
Soluble in methanol, ethanol,

chloroform

Natural Sources and Distribution
Europine is predominantly found in plants of the Boraginaceae family, particularly within the

genus Heliotropium. Several species have been identified as sources of this alkaloid, often in

combination with other PAs like heliotrine and lasiocarpine. The concentration of europine can

vary significantly depending on the plant species, the part of the plant, and environmental

conditions.[4][5][8]
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Plant Species Plant Part
Europine
Content (% of
total PAs)

Total PA
Content (% dry
weight)

Reference

Heliotropium

europaeum
Aerial parts 38 - 43% 0.5 - 5% [4][5]

Flowers
High

concentration
~5% [2][8]

Stems

Comparable to

heliotrine-N-

oxide

- [8]

Leaves

Lower than

heliotrine-N-

oxide

- [8]

Roots

Lower than

heliotrine-N-

oxide

Higher than other

species
[8]

Heliotropium

rotundifolium
Aerial parts

60 - 83% (as N-

oxide)
- [8]

Heliotropium

suaveolens
Aerial parts

43 - 57% (as N-

oxide)
- [8]

Heliotropium

bacciferum
Aerial parts Present - [9]

Heliotropium

indicum
Roots Present - [10][11]

Experimental Protocols
Extraction of Europine from Heliotropium europaeum
(Acid-Base Extraction)
This protocol describes a standard acid-base extraction method for the enrichment of

pyrrolizidine alkaloids, including europine, from plant material.[3][12]
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Materials:

Dried and powdered aerial parts of Heliotropium europaeum

Methanol

0.5 M Sulfuric acid

n-Hexane or Chloroform

25% Ammonia solution

Ethyl acetate

Anhydrous sodium sulfate

Rotary evaporator

Separatory funnel

pH meter or pH paper

Procedure:

Maceration: Soak 100 g of the powdered plant material in 1 L of methanol for 48-72 hours at

room temperature with occasional agitation.

Filtration and Concentration: Filter the mixture through Whatman No. 1 filter paper.

Concentrate the filtrate using a rotary evaporator at a temperature below 50°C to obtain a

crude methanolic extract.

Acidification: Dissolve the crude extract in 200 mL of 0.5 M sulfuric acid.

Defatting: Transfer the acidic solution to a separatory funnel and extract three times with 100

mL of n-hexane or chloroform to remove lipids and other non-polar compounds. Discard the

organic layers.
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Basification: Adjust the pH of the aqueous layer to 9-10 by slowly adding 25% ammonia

solution. This converts the alkaloid salts to their free base form.

Extraction of Free Bases: Extract the basified aqueous solution three times with 150 mL of

ethyl acetate.

Drying and Concentration: Combine the ethyl acetate extracts and dry over anhydrous

sodium sulfate. Filter and concentrate the solution using a rotary evaporator to yield the

crude alkaloid fraction containing europine.
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Powdered Heliotropium europaeum Maceration with Methanol Filtration & Concentration Crude Methanolic Extract Dissolve in 0.5 M H₂SO₄ Extract with n-Hexane/Chloroform Acidic Aqueous Layer (contains PA salts)Discard organic layer Basify to pH 9-10 with NH₄OH Extract with Ethyl Acetate Crude Alkaloid Extract (contains Europine)Dry & Concentrate

Europine (ingested)

Liver Metabolism (CYP450)

Dehydroeuropine (Pyrrolic Ester)

Oxidation

DNA Adduct Formation

Electrophilic attack on DNA bases

DNA Damage (Cross-linking, Breaks)

DNA Damage Response (DDR)

Apoptosis Mutation / Carcinogenesis

If repair fails
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Europine-Induced DNA Damage

p53 Activation JNK/p38 MAPK Activation

Bax (pro-apoptotic)

Upregulation

Bcl-2 (anti-apoptotic)

Downregulation

Apoptosis

Apoptosis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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